Cas no 1805360-79-5 (2-Chloro-6-(difluoromethyl)-3-methylpyridine-5-carboxylic acid)

• Product Name: 2-Chloro-6-(difluoromethyl)-3-methylpyridine-5-carboxylic acid
• CAS No: 1805360-79-5
• MF: C₈H₆ClF₂NO₂
• MW: 221.588548183441
• CID: 4872961
• Update Time: 2025-07-26

2-Chloro-6-(difluoromethyl)-3-methylpyridine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-6-(difluoromethyl)-3-methylpyridine-5-carboxylic acid

• Inchi： 1S/C8H6ClF2NO2/c1-3-2-4(8(13)14)5(7(10)11)12-6(3)9/h2,7H,1H3,(H,13,14)
• InChI Key： OEJGVDLFVBJBKL-UHFFFAOYSA-N
• SMILES： ClC1=C(C)C=C(C(=O)O)C(C(F)F)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 227
• XLogP3: 2.4
• Topological Polar Surface Area: 50.2

Additional information on 2-Chloro-6-(difluoromethyl)-3-methylpyridine-5-carboxylic acid

Professional Introduction to 2-Chloro-6-(difluoromethyl)-3-methylpyridine-5-carboxylic Acid (CAS No. 1805360-79-5)

2-Chloro-6-(difluoromethyl)-3-methylpyridine-5-carboxylic acid, with the CAS number 1805360-79-5, is a significant compound in the field of pharmaceutical chemistry and drug development. This compound belongs to the pyridine class of heterocyclic aromatic compounds, which have been widely studied due to their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a chloro substituent at the 2-position, a difluoromethyl group at the 6-position, and a methyl group at the 3-position, contribute to its unique chemical properties and reactivity. These structural elements make it a valuable intermediate in synthesizing various pharmacologically active molecules.

The compound's carboxylic acid functionality at the 5-position further enhances its utility in medicinal chemistry. Carboxylic acids are well-known for their ability to participate in various chemical reactions, such as esterification, amidation, and coupling reactions, which are essential in drug synthesis. The combination of these functional groups provides a versatile platform for further chemical modifications, enabling the development of novel drug candidates with tailored biological activities.

In recent years, there has been growing interest in pyridine derivatives due to their broad spectrum of biological activities. Pyridine-based compounds have been reported to exhibit antimicrobial, anti-inflammatory, antiviral, and anticancer properties. Among these derivatives, those containing halogen substituents, such as chloro and difluoromethyl groups, have shown enhanced bioavailability and metabolic stability, making them particularly attractive for drug development.

The chloro substituent in 2-Chloro-6-(difluoromethyl)-3-methylpyridine-5-carboxylic acid can serve as a handle for further functionalization through nucleophilic substitution reactions. This allows for the introduction of various pharmacophores at different positions on the pyridine ring, thereby modulating the biological activity of the resulting compounds. Additionally, the difluoromethyl group is known to improve lipophilicity and metabolic stability, which are critical factors for drug candidates.

The methyl group at the 3-position adds another layer of complexity to the molecule's reactivity. Methyl groups can influence electronic properties and steric hindrance around the pyridine ring, affecting both the compound's solubility and its interaction with biological targets. These structural features make 2-Chloro-6-(difluoromethyl)-3-methylpyridine-5-carboxylic acid a promising candidate for further investigation in medicinal chemistry.

Recent studies have highlighted the importance of pyridine derivatives in drug discovery. For instance, a series of pyridine-based compounds have been investigated for their potential as kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways and are often implicated in various diseases, including cancer. By targeting kinases with small molecule inhibitors, it is possible to modulate these pathways and alleviate disease symptoms.

The carboxylic acid moiety in 2-Chloro-6-(difluoromethyl)-3-methylpyridine-5-carboxylic acid can be particularly useful in designing kinase inhibitors. Carboxylic acids can form hydrogen bonds with amino acid residues in protein targets, enhancing binding affinity. Additionally, they can be converted into other functional groups through various chemical transformations, allowing for fine-tuning of the compound's pharmacological properties.

In conclusion, 2-Chloro-6-(difluoromethyl)-3-methylpyridine-5-carboxylic acid (CAS No. 1805360-79-5) is a versatile compound with significant potential in pharmaceutical research and drug development. Its unique structural features, including the presence of chloro, difluoromethyl, and methyl substituents, as well as a carboxylic acid functional group, make it a valuable intermediate for synthesizing novel bioactive molecules. The growing interest in pyridine derivatives for their diverse biological activities underscores the importance of this compound in medicinal chemistry.